Cas no 896286-12-7 (N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-2,6-difluorobenzamide)

• Product Name: N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-2,6-difluorobenzamide
• CAS No: 896286-12-7
• MF: C₂₀H₂₂F₂N₂O₃S
• MW: 408.462090969086
• CID: 6400077
• PubChem ID: 18574913
• Update Time: 2025-05-18

N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-2,6-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-2,6-difluorobenzamide
• 896286-12-7
• N-[[1-(2,5-dimethylphenyl)sulfonylpyrrolidin-2-yl]methyl]-2,6-difluorobenzamide
• F2574-0551
• N-((1-((2,5-dimethylphenyl)sulfonyl)pyrrolidin-2-yl)methyl)-2,6-difluorobenzamide
• SR-01000913885
• AKOS024661870
• SR-01000913885-1
• N-{[1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-yl]methyl}-2,6-difluorobenzamide

• Inchi： 1S/C20H22F2N2O3S/c1-13-8-9-14(2)18(11-13)28(26,27)24-10-4-5-15(24)12-23-20(25)19-16(21)6-3-7-17(19)22/h3,6-9,11,15H,4-5,10,12H2,1-2H3,(H,23,25)
• InChI Key： NRUOEPKVYXJVJR-UHFFFAOYSA-N
• SMILES： C(NCC1CCCN1S(C1=CC(C)=CC=C1C)(=O)=O)(=O)C1=C(F)C=CC=C1F

Computed Properties

• Exact Mass: 408.13192007g/mol
• Monoisotopic Mass: 408.13192007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-2,6-difluorobenzamide

Professional Introduction to N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-2,6-difluorobenzamide (CAS No. 896286-12-7)

N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-2,6-difluorobenzamide, identified by its CAS number 896286-12-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural features of this molecule, particularly the presence of a pyrrolidinyl moiety and fluoro-substituted benzamide group, contribute to its unique chemical and pharmacological properties.

The synthesis of N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-2,6-difluorobenzamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the 2,5-dimethylbenzenesulfonyl group at the pyrrolidinyl ring enhances the compound's binding affinity to biological targets, while the fluoro-substituents on the benzamide moiety improve metabolic stability and bioavailability. These structural elements are critical in determining the compound's efficacy and selectivity in biological systems.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced pharmacological profiles. N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-2,6-difluorobenzamide has emerged as a compound of interest due to its potential applications in treating various diseases. Studies have demonstrated its ability to interact with specific enzymes and receptors, which are implicated in pathophysiological processes such as inflammation, pain, and neurodegeneration. The molecular interactions of this compound have been investigated using advanced computational methods, including molecular docking and quantum mechanical calculations.

The pharmacokinetic properties of N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-2,6-difluorobenzamide have been thoroughly examined to ensure optimal therapeutic efficacy. Preliminary studies indicate that the compound exhibits favorable solubility and stability under physiological conditions, which are essential for its absorption and distribution within the body. Additionally, the presence of fluoro-substituents enhances its resistance to enzymatic degradation, prolonging its half-life and improving its bioavailability.

The biological activity of N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-2,6-difluorobenzamide has been evaluated in various in vitro and in vivo models. Research has shown that this compound exhibits potent inhibitory effects on key enzymes involved in disease progression. For instance, it has demonstrated significant activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are known to play a role in inflammatory responses. These findings suggest that the compound may have therapeutic potential in conditions characterized by excessive inflammation.

The development of N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-2,6-difluorobenzamide as a drug candidate is part of a broader effort to discover and develop novel molecules with improved pharmacological properties. The integration of cutting-edge synthetic techniques and computational methods has enabled researchers to design and optimize compounds with high precision. This approach has led to the identification of several promising candidates that are currently undergoing further investigation.

In conclusion, N-{1-(2,5-dimethylbenzenesulfonyl strong>)< strong >pyrrolidin-2 - ylmethyl strong >}- < strong > 2 , 6 - difluorobenzamide strong > (CAS No. 896286-12-7) is a highly interesting compound with significant potential in pharmaceutical applications. Its unique structural features and favorable pharmacokinetic properties make it a valuable candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in the discovery of new therapeutic agents.